3-((1-((4-Fluorobenzyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methoxypyridazine

• IUPAC Name: 3-[1-[(4-fluorophenyl)methylsulfonyl]pyrrolidin-3-yl]oxy-6-methoxypyridazine
• InChI: InChI=1S/C16H18FN3O4S/c1-23-15-6-7-16(19-18-15)24-14-8-9-20(10-14)25(21,22)11-12-2-4-13(17)5-3-12/h2-7,14H,8-11H2,1H3
• InChI Key: VUFBMQSEZAPOFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)OC2CCN(C2)S(=O)(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C16H18FN3O4S
• Molecular Weight: 367.4 g/mol
• CAS No.: 2034436-48-9

Description

3-((1-((4-Fluorobenzyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methoxypyridazine is a useful research compound. Its molecular formula is C16H18FN3O4S and its molecular weight is 367.4. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activities

Research has shown the development of new fluoro intermediates for herbicidal sulfonylureas, highlighting the significance of fluoro compounds in enhancing herbicidal selectivity and efficacy. These compounds, including those related to the chemical structure of interest, are utilized for their selective post-emergence herbicidal properties in crops such as cotton and wheat, demonstrating the critical role of sulfonamide and pyridazine derivatives in agricultural chemical applications (Hamprecht et al., 1999).

Antimicrobial Properties

Sulfonamide derivatives, including pyridazinyl compounds, have been studied for their antimicrobial activities. These compounds have shown significant antibacterial activities against common pathogens such as E. coli, Staphylococcus aureus, Bacillus subtilis, and Pseudomonas aeruginosa. This research underscores the potential of pyridazinyl sulfonamide derivatives as therapeutic agents in combating bacterial infections (Mohamed, 2007).

Anticancer Applications

Modifications of compounds structurally similar to "3-((1-((4-Fluorobenzyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methoxypyridazine" have been explored for their anticancer effects, particularly as PI3K inhibitors. By replacing specific functional groups, researchers have developed derivatives with potent antiproliferative activities against human cancer cell lines, while reducing toxicity. This highlights the compound's potential framework for the development of new anticancer agents (Wang et al., 2015).